Cas no 2228206-26-4 (4-chloro-1-nitro-2-(prop-2-yn-1-yl)benzene)

• Product Name: 4-chloro-1-nitro-2-(prop-2-yn-1-yl)benzene
• CAS No: 2228206-26-4
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 6233429
• PubChem ID: 59473989
• Update Time: 2025-10-30

4-chloro-1-nitro-2-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-nitro-2-(prop-2-yn-1-yl)benzene
• SCHEMBL10061541
• 2228206-26-4
• EN300-1981032

• Inchi： 1S/C9H6ClNO2/c1-2-3-7-6-8(10)4-5-9(7)11(12)13/h1,4-6H,3H2
• InChI Key： IUTKPSWFNYQWKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC#C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.0087061g/mol
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-chloro-1-nitro-2-(prop-2-yn-1-yl)benzene

Comprehensive Overview of 4-chloro-1-nitro-2-(prop-2-yn-1-yl)benzene (CAS No. 2228206-26-4)

4-chloro-1-nitro-2-(prop-2-yn-1-yl)benzene (CAS No. 2228206-26-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, is a derivative of benzene featuring a chloro group, a nitro group, and a propargyl substituent. Its molecular formula is C₉H₆ClNO₂, and it exhibits a molecular weight of 195.6 g/mol. The presence of both electron-withdrawing (nitro) and electron-donating (propargyl) groups makes this compound an interesting subject for researchers exploring organic synthesis and material science.

In the context of modern chemical research, 4-chloro-1-nitro-2-(prop-2-yn-1-yl)benzene is frequently discussed in relation to its role in click chemistry and bioorthogonal reactions. The propargyl group in this compound is particularly noteworthy, as it enables efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property has made it a valuable building block for the synthesis of more complex molecules, including pharmaceutical intermediates and functional materials. Researchers are also investigating its potential in polymer chemistry, where its reactive groups can be utilized to create cross-linked networks with tailored properties.

The nitro and chloro substituents in 4-chloro-1-nitro-2-(prop-2-yn-1-yl)benzene contribute to its reactivity and stability, making it a versatile intermediate in organic transformations. For instance, the nitro group can be reduced to an amine, opening pathways to further functionalization. Meanwhile, the chloro group offers opportunities for nucleophilic aromatic substitution reactions, which are widely employed in the synthesis of agrochemicals and dyes. These characteristics align with the growing demand for sustainable chemistry solutions, as the compound can be used to develop greener synthetic routes with reduced waste generation.

From an industrial perspective, CAS No. 2228206-26-4 is often explored for its potential in advanced material development. Its incorporation into conjugated polymers and small-molecule semiconductors has been studied for applications in organic electronics, such as OLEDs and sensors. The compound's ability to participate in multicomponent reactions further enhances its utility, as it can streamline the synthesis of complex architectures. This aligns with the broader trend toward high-throughput screening and automated synthesis, where efficiency and scalability are paramount.

In the realm of academic research, 4-chloro-1-nitro-2-(prop-2-yn-1-yl)benzene is frequently cited in studies focusing on structure-activity relationships (SAR). Its modular design allows for systematic modifications, enabling researchers to probe the effects of substituents on molecular properties. This approach is particularly relevant in drug discovery, where small changes in structure can lead to significant differences in biological activity. Additionally, the compound's compatibility with microwave-assisted synthesis and flow chemistry techniques underscores its adaptability to modern laboratory workflows.

Environmental and safety considerations are also critical when discussing CAS No. 2228206-26-4. While the compound is not classified as hazardous under standard regulations, proper handling protocols should be followed to ensure safe usage. Its stability under ambient conditions makes it suitable for storage and transportation, but researchers are encouraged to adhere to green chemistry principles when working with this material. This includes minimizing solvent use and optimizing reaction conditions to reduce energy consumption.

Looking ahead, the future of 4-chloro-1-nitro-2-(prop-2-yn-1-yl)benzene appears promising, with ongoing investigations into its applications in catalysis, nanotechnology, and bioconjugation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing molecular design and functional material innovation. Its combination of reactivity, stability, and versatility positions it as a key player in the next generation of chemical solutions.